3-(2-Fluorophenyl)propan-1-amine
Cat. No. B1344314
M. Wt: 153.2 g/mol
InChI Key: RTVQQTKPOFRHHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[BH3:15].[CH3:12][S:13][CH3:14].[F:1][c:2]1[c:3]([CH2:8][CH2:9][C:10]#[N:11])[cH:4][cH:5][cH:6][cH:7]1.[O:16]1[CH2:17][CH2:18][CH2:19][CH2:20]1>>[F:1][c:2]1[c:3]([CH2:8][CH2:9][CH2:10][NH2:11])[cH:4][cH:5][cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
B
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CSC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#CCCc1ccccc1F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCCCc1ccccc1F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
